Furan-3-ylmethyl-(tetrahydro-furan-2-ylmethyl)-amine
Overview
Description
Furan-3-ylmethyl-(tetrahydro-furan-2-ylmethyl)-amine (FTHFMA) is an organic compound that is used in a wide variety of scientific research applications. It is a versatile compound that is used in the synthesis of various compounds, as well as in the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Transformations
Microwave-Assisted Synthesis of Furan Derivatives : A novel method for synthesizing ester and amide derivatives containing furan rings under microwave-assisted conditions was developed. This method allows for the efficient production of compounds like N-(Furan-2-ylmethyl)furan-2-carboxamide and furan-2-ylmethyl furan-2-carboxylate, among others, with good to very good yields. The study highlights the potential of microwave radiation in facilitating rapid and efficient chemical reactions involving furan derivatives, including those similar to Furan-3-ylmethyl-(tetrahydro-furan-2-ylmethyl)-amine (Ł. Janczewski, D. Zieliński, & B. Kolesińska, 2021).
Antimicrobial and Antimycobacterial Activities : Research on novel N-(furan-2-ylmethyl)-1H-tetrazol-5-amine derivatives revealed promising antimicrobial and antimycobacterial activities. One compound, in particular, demonstrated significant inhibitory effects against several hospital strains of S. epidermidis at low concentrations. This study illustrates the potential of furan derivatives in developing new antimicrobial agents (Daniel Szulczyk, Anna Bielenica, et al., 2021).
Heterocyclic Transformation : The transformation of a 2(3H)-furanone derivative into oxazinone and pyrimidinone heterocycles was explored. This study provides insights into the versatility of furan derivatives in synthesizing a variety of heterocyclic compounds, which are valuable in pharmaceutical and material science applications (A. Hashem, Wael S. I. Abou-Elmagd, et al., 2017).
Catalysis and Organic Synthesis
Catalyzed Synthesis of Benzoquinoline Derivatives : A study described the iodine-catalyzed synthesis of 3-aryl-2-(3-arylbenzo[f]quinolin-2-yl)benzo[f]quinoline derivatives through the ring-opening of furan. This process demonstrates the role of furan derivatives as intermediates in synthesizing complex organic molecules with potential applications in materials science and pharmaceuticals (Dong‐Sheng Chen, Yuling Li, et al., 2013).
Ceric Ammonium Nitrate-Mediated Oxidative Cyclization : Research on the synthesis of spiro-lactams and polysubstituted pyrroles involved reactions of furfurylamines with ynones followed by oxidation. This method highlights the potential of furan derivatives in constructing complex and diverse molecular architectures through oxidative cyclization processes (Hui Peng, Jiuyi Li, et al., 2016).
properties
IUPAC Name |
N-(furan-3-ylmethyl)-1-(oxolan-2-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c1-2-10(13-4-1)7-11-6-9-3-5-12-8-9/h3,5,8,10-11H,1-2,4,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBDDEGSGJCEMOY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNCC2=COC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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